Cas no 1354925-25-9 (4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• CAS No: 1354925-25-9
• MF: C₁₄H₁₀ClN₃S
• MW: 287.767300128937
• MDL: MFCD21335541
• CID: 5149847
• Update Time: 2026-03-03

4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD21335541
• Inchi： 1S/C14H10ClN3S/c15-10-4-1-3-9(7-10)11-8-12(18-14(16)17-11)13-5-2-6-19-13/h1-8H,(H2,16,17,18)
• InChI Key： UATPLPXCUFCKKX-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2SC=CC=2)=CC(C2=CC=CC(Cl)=C2)=N1

Additional information on 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

Comprehensive Overview of 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354925-25-9)

4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a heterocyclic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. With the CAS registry number 1354925-25-9, this compound is characterized by its unique pyrimidine core, which is substituted with a 3-chlorophenyl group at the 4-position and a thiophen-2-yl moiety at the 6-position. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

The growing interest in pyrimidine derivatives like 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can be attributed to their broad-spectrum biological activities. Researchers are particularly intrigued by their potential as kinase inhibitors, which are crucial in the development of targeted therapies for various diseases. The thiophene and chlorophenyl substituents enhance the compound's ability to interact with biological targets, making it a promising candidate for further study.

In the realm of materials science, 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is being explored for its optoelectronic properties. The thiophene ring, known for its electron-rich nature, contributes to the compound's potential use in organic semiconductors and photovoltaic devices. This aligns with the current global focus on sustainable energy solutions and the search for novel materials that can improve the efficiency of solar cells.

One of the most frequently asked questions about 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Researchers often seek information on the optimal conditions for its preparation, such as reaction temperature, solvent choice, and catalysts. These details are critical for achieving high yields and purity, which are essential for both academic and industrial applications.

Another hot topic is the compound's stability and storage requirements. Given the presence of the chlorophenyl and thiophene groups, proper handling and storage are necessary to prevent degradation. Users frequently search for guidelines on storing 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine to ensure its longevity and efficacy in subsequent experiments.

The pharmacological potential of 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is another area of intense research. Preliminary studies suggest that it may exhibit anti-inflammatory and anticancer properties, although further in vivo and in vitro studies are needed to confirm these effects. This has led to a surge in queries about its mechanism of action and potential side effects, reflecting the broader interest in discovering new therapeutic agents.

From an industrial perspective, the scalability of 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine production is a key concern. Companies are keen on developing cost-effective and environmentally friendly synthesis routes to meet the growing demand. This has spurred discussions on green chemistry approaches, such as using biodegradable solvents and reducing waste generation during production.

In summary, 4-(3-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354925-25-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, combined with its diverse applications, make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and sustainable technology.